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Compound of Interest

Compound Name: VUF 11222

Cat. No.: B611780 Get Quote

For Immediate Reference: VUF 11222 is not classified as a hazardous substance or mixture

according to the available Safety Data Sheet (SDS).[1] Disposal should adhere to standard

laboratory safety protocols and local regulations for non-hazardous chemical waste. This guide

provides detailed procedures for the proper disposal of VUF 11222, ensuring the safety of

laboratory personnel and minimizing environmental impact.

Summary of Chemical Properties
A comprehensive understanding of a compound's properties is essential for safe handling and

disposal. The following table summarizes the key quantitative data for VUF 11222.

Property Value Source

Molecular Weight 552.33 g/mol [2]

Formula C₂₅H₃₁BrIN

Purity ≥98%

CAS Number 1414376-84-3

Solubility in DMSO 100 mM

Solubility in Ethanol 10 mM (with gentle warming)

Storage Temperature -20°C
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While VUF 11222 is not classified as hazardous, it is imperative to follow good laboratory

practices when disposing of any chemical substance. The following protocol outlines the

recommended steps for the safe disposal of VUF 11222 in solid form and in solution.

Personal Protective Equipment (PPE)
Before beginning any disposal procedure, ensure the following PPE is worn:

Safety glasses or goggles

Standard laboratory coat

Chemical-resistant gloves (e.g., nitrile)

Disposal of Solid VUF 11222
Waste Collection:

Place solid VUF 11222 waste into a clearly labeled, sealed container. The container

should be compatible with the chemical and prevent leakage.

The label should include the full chemical name ("VUF 11222") and the words "Non-

Hazardous Waste for Disposal."

Waste Segregation:

Store the waste container in a designated area for non-hazardous chemical waste,

segregated from hazardous materials.

Final Disposal:

Dispose of the sealed container according to your institution's guidelines for non-

hazardous laboratory waste. This may involve collection by a specialized waste

management service or other approved methods.

Disposal of VUF 11222 Solutions
The disposal method for VUF 11222 solutions depends on the solvent used.
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Aqueous Solutions (if applicable):

While VUF 11222 has low aqueous solubility, any dilute aqueous solutions should be

collected in a labeled container for non-hazardous aqueous waste. Do not dispose of down

the drain unless explicitly permitted by your institution's environmental health and safety

(EHS) office.

Organic Solvent Solutions (e.g., DMSO, Ethanol):

Waste Collection:

Collect waste solutions in a designated, sealed container for non-halogenated organic

solvent waste. The container must be properly labeled with the solvent and the solute

(VUF 11222).

Do not overfill waste containers; it is recommended to fill them to no more than 80% of

their capacity.

Waste Segregation:

Store the waste solvent container in a designated area for flammable liquid waste, away

from sources of ignition. Ensure secondary containment is used to prevent spills.

Final Disposal:

Arrange for the disposal of the organic solvent waste through your institution's hazardous

waste management program.

Disposal of Contaminated Materials
Empty Containers: Empty VUF 11222 containers should be triple-rinsed with an appropriate

solvent (e.g., ethanol). The rinsate should be collected and disposed of as chemical waste.

After rinsing, the container can be disposed of as regular laboratory glass or plastic waste,

with the label defaced.

Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) contaminated with

VUF 11222 should be placed in a sealed bag or container and disposed of as solid non-

hazardous waste.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of VUF
11222.
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Caption: Decision workflow for the proper disposal of VUF 11222 and associated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. biocompare.com [biocompare.com]

To cite this document: BenchChem. [VUF 11222: Protocols for Safe Disposal]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b611780#vuf-
11222-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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